Cas no 1653-19-6 (1,3-Butadiene,2,3-dichloro-)

1,3-Butadiene,2,3-dichloro- structure
1,3-Butadiene,2,3-dichloro- structure
Product Name:1,3-Butadiene,2,3-dichloro-
CAS No:1653-19-6
MF:C4H4Cl2
MW:122.98055934906
CID:209248
PubChem ID:15447
Update Time:2025-04-19

1,3-Butadiene,2,3-dichloro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butadiene,2,3-dichloro-
    • 2,3-dichloro-1,3-Butadiene
    • 2,3-dichlorobuta-1,3-diene
    • 2,3-Dichlor-1,3-butadien
    • 2,3-Dichlor-1,3-butadien [Czech]
    • 2,3-Dichlorobutadiene
    • 2,3-Dichlorobutadiene-1,3
    • BRN 1698807
    • 1,3-Butadiene, 2,3-dichloro-
    • UNII-SG9RMT8EAJ
    • EC 216-721-0
    • SCHEMBL125620
    • EINECS 216-721-0
    • 68441-57-6
    • LIFLRQVHKGGNSG-UHFFFAOYSA-N
    • Q26840785
    • NS00006262
    • 1653-19-6
    • SG9RMT8EAJ
    • W-109119
    • DTXSID1027423
    • Inchi: 1S/C4H4Cl2/c1-3(5)4(2)6/h1-2H2
    • InChI Key: LIFLRQVHKGGNSG-UHFFFAOYSA-N
    • SMILES: ClC(=C)C(=C)Cl

Computed Properties

  • Exact Mass: 121.96900
  • Monoisotopic Mass: 121.969
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 71.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.1829
  • Boiling Point: 98.05°C
  • Flash Point: 37.2°C
  • Refractive Index: 1.4890
  • PSA: 0.00000
  • LogP: 2.49140

1,3-Butadiene,2,3-dichloro- Security Information

  • Hazardous Material transportation number:UN 1992
  • HazardClass:3.1
  • PackingGroup:II

1,3-Butadiene,2,3-dichloro- Customs Data

  • HS CODE:2903299090
  • Customs Data:

    China Customs Code:

    2903299090

    Overview:

    HS: 2903299090. Unsaturated chlorinated derivatives of other acyclic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903299090 other unsaturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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